Germane, acetoxytributyl-

• CAS RN: 1112-65-8
• Molecular Formula: C14H30GeO2
• Molecular Weight: 303 g/mol
• IUPAC Name: tributylgermyl acetate
• InChI: InChI=1S/C14H30GeO2/c1-5-8-11-15(12-9-6-2,13-10-7-3)17-14(4)16/h5-13H2,1-4H3
• InChI Key: YKOLEIFPCRUYFF-UHFFFAOYSA-N
• SMILES: CCCC[Ge](CCCC)(CCCC)OC(=O)C

Description

Germane, acetoxytributyl-, also known as acetoxygermane, is an organogermanium compound that has gained attention in scientific research due to its unique properties and potential applications. This compound is synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. In

Scientific Research Applications

Germane, acetoxytributyl-, has been used in scientific research for various applications. One of the most notable applications is its use as a precursor for the synthesis of germanium nanoparticles. These nanoparticles have potential applications in the field of electronics, photonics, and biomedicine.

Mechanism Of Action

The mechanism of action of Germane, acetoxytributyl-, is not fully understood. However, it is believed that this compound interacts with cellular membranes and alters their properties. This, in turn, affects the activity of various enzymes and proteins in the cell.

Biochemical And Physiological Effects

Studies have shown that Germane, acetoxytributyl-, has various biochemical and physiological effects. It has been shown to have antioxidant properties, which can protect cells from oxidative damage. Additionally, it has been shown to have anti-inflammatory properties, which can reduce inflammation in the body.

Advantages And Limitations For Lab Experiments

Germane, acetoxytributyl-, has several advantages for lab experiments. It is easy to synthesize, and its properties can be easily modified by changing the reaction conditions. However, one of the limitations of this compound is its toxicity. It can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on Germane, acetoxytributyl-. One direction is the development of new synthesis methods that can produce this compound in higher yields and purity. Another direction is the study of its potential applications in biomedicine, such as its use as an antioxidant or anti-inflammatory agent. Additionally, further research is needed to fully understand its mechanism of action and its effects on cellular membranes.
Conclusion:
In conclusion, Germane, acetoxytributyl-, is a compound that has gained attention in scientific research due to its unique properties and potential applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Synthesis Methods

Germane, acetoxytributyl-, can be synthesized using various methods. One of the most common methods is the reaction of germanium tetrachloride with acetic anhydride in the presence of triethylamine. This reaction results in the formation of Germane, acetoxytributyl-ne, which can be purified using column chromatography.